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Compound of Interest

N-butyryl-L-Homoserine lactone-
ds

cat. No.: B10767133

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on N-butyryl-L-Homoserine lactone-d5,
including its sources, applications, and relevant experimental protocols. N-butyryl-L-
Homoserine lactone-d5 is the deuterated form of N-butyryl-L-Homoserine lactone (C4-HSL), a
signaling molecule involved in bacterial quorum sensing. Its isotopic labeling makes it an
invaluable tool for quantitative analysis in microbiological and biomedical research.

Where to Buy High-Purity N-butyryl-L-Homoserine
lactone-d5

Several reputable suppliers offer high-purity N-butyryl-L-Homoserine lactone-d5 for research
purposes. The table below summarizes key information from various vendors.
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) Catalog . .
Supplier Purity Quantity Format Storage
Number
>99%
Cayman deuterated Crystalline
_ 10007899 1mg ) -20°C[1]
Chemical forms (d1-d5) Solid[1]
[11[2]
-20°C (dry),
| EVT. ) . (_ y)
EvitaChem >99%][3] Not Specified  Not Specified  -80°C (in
10899474
solvent)[3]
MedChemEx N N N N
HY-112046S Not Specified  Not Specified  Not Specified  Not Specified
press
Santa Cruz
Biotechnolog sc-220993 Not Specified  Not Specified  Not Specified  Not Specified
y
Sigma- 296.0% - Powder or N
) 98426-48-3 Not Specified Not Specified
Aldrich (HPLC) Crystals

Note: Pricing and availability are subject to change. Please consult the supplier's website for

the most current information.

Product Specifications

Property Value

Molecular Formula CsHsDsNO3[3]

Molecular Weight ~176.2 g/mol [2][4]

Synonyms BHL-d5, C4-HSL-d5, PAI-2-d5[2]

Appearance Crystalline solid[1][3]

Solubility DMF: ~30 mg/ml, DMSO: ~30 mg/ml, PBS (pH
7.2): ~10 mg/mlI[2][5]

Stability = 4 years when stored at -20°C[2]
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Applications

N-butyryl-L-Homoserine lactone-d5 is a versatile molecule with several key applications in
research and development:

¢ Internal Standard for Quantification: Its primary use is as an internal standard for the
accurate quantification of the endogenous N-butyryl-L-homoserine lactone (C4-HSL) in
biological samples using gas chromatography (GC) or liquid chromatography-mass
spectrometry (LC-MS).[2][3][6] The known concentration of the deuterated standard allows

for precise measurement of the non-labeled analyte.

e Quorum Sensing Research: As a stable isotopic analog of C4-HSL, it is instrumental in
studying quorum sensing (QS) mechanisms in Gram-negative bacteria, such as the
opportunistic pathogen Pseudomonas aeruginosa.[3][7] These studies help elucidate how
bacteria regulate gene expression in response to population density, which is crucial for
processes like virulence and biofilm formation.[8]

» Biofilm Formation and Dispersal Studies: The C4-HSL signaling pathway is a key regulator of
biofilm development.[3] By using the deuterated analog, researchers can track the
molecule's uptake and influence on the complex processes of biofilm formation, maturation,
and dispersal.

o Antibody-Drug Conjugate (ADC) Development: N-Butanoyl-L-homoserine lactone is utilized
as a cleavable linker in the synthesis of ADCs.[9][10] The deuterated version can be used in
the development and pharmacokinetic analysis of these targeted therapies.

Signaling Pathway: RhIR-Mediated Quorum Sensing

In Pseudomonas aeruginosa, the quorum sensing network involves multiple systems, including
the rhl system. The rhll gene product synthesizes N-butyryl-L-Homoserine lactone (C4-HSL).
As the bacterial population density increases, C4-HSL accumulates. This molecule then binds
to and activates the transcriptional regulator RhIR. The RhIR/C4-HSL complex proceeds to
regulate the expression of a wide array of target genes, including those responsible for
virulence factors like rhamnolipid production and biofilm formation.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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